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  4. (E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate
(E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate (E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate
Brand Name: Vulcanchem
CAS No.: 615276-36-3
VCID: VC0356261
InChI: InChI=1S/C24H28N2O5S/c1-2-13-31-18-7-5-17(6-8-18)22(27)20-21(19-4-3-16-32-19)26(24(29)23(20)28)10-9-25-11-14-30-15-12-25/h3-8,16,21,27H,2,9-15H2,1H3/b22-20+
SMILES: CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN3CCOCC3)C4=CC=CS4)O
Molecular Formula: C24H28N2O5S
Molecular Weight: 456.6g/mol

(E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate

CAS No.: 615276-36-3

Main Products

VCID: VC0356261

Molecular Formula: C24H28N2O5S

Molecular Weight: 456.6g/mol

(E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate - 615276-36-3

CAS No. 615276-36-3
Product Name (E)-[1-(2-Morpholin-4-ium-4-ylethyl)-4,5-dioxo-2-thiophen-2-ylpyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate
Molecular Formula C24H28N2O5S
Molecular Weight 456.6g/mol
IUPAC Name (4E)-4-[hydroxy-(4-propoxyphenyl)methylidene]-1-(2-morpholin-4-ylethyl)-5-thiophen-2-ylpyrrolidine-2,3-dione
Standard InChI InChI=1S/C24H28N2O5S/c1-2-13-31-18-7-5-17(6-8-18)22(27)20-21(19-4-3-16-32-19)26(24(29)23(20)28)10-9-25-11-14-30-15-12-25/h3-8,16,21,27H,2,9-15H2,1H3/b22-20+
Standard InChIKey WEVRXJFBRDWISO-LSDHQDQOSA-N
Isomeric SMILES CCCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=CS4)/[O-]
SMILES CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN3CCOCC3)C4=CC=CS4)O
Canonical SMILES CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=CS4)[O-]
PubChem Compound 5938833
Last Modified Nov 11 2021
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